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Compound of Interest

Dimethylbis|(1-
Compound Name:
oxoneodecyl)oxy|stannane

cat. No.: B1591291

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical characteristics of chemical compounds is paramount for ensuring safety,
efficacy, and proper handling. This technical guide provides a detailed overview of the known
physical properties of Dimethyltin dineodecanoate (CAS No. 68928-76-7), a compound utilized
in various industrial applications.

Core Physical Properties

Dimethyltin dineodecanoate is typically a light yellow to colorless liquid.[1] It is practically
insoluble in water but soluble in common organic solvents like plasticizers.[1]

Quantitative Physical Data

The following table summarizes the key quantitative physical properties of dimethyltin
dineodecanoate compiled from various sources.
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Physical Property Value
Melting Point -6 °C

- _ Decomposes before boiling / 265.6 °C at 760
Boiling Point o

mmHg (Conflicting Data)

Density ~1.1 g/cm3 - 1.14 g/cm?3
Flash Point >150 °C
Molecular Weight ~491.26 g/mol - 503.3 g/mol

It is crucial to note the conflicting information regarding the boiling point. While one source
indicates a boiling point of 265.6°C at standard atmospheric pressure, another suggests that
the compound decomposes before reaching its boiling point.[1][2] This suggests that thermal
instability may be a significant factor at elevated temperatures.

Experimental Protocols

While specific experimental protocols for the determination of dimethyltin dineodecanoate's
physical properties are not detailed in the available literature, standardized methods are
routinely employed for such characterizations. The following outlines the general
methodologies that would be used.

Melting Point Determination (Capillary Method)

The melting point of a substance is the temperature at which it changes state from solid to
liquid. For a compound like dimethyltin dineodecanoate, which has a sub-zero melting point, a
cryostat would be necessary.

Methodology:
o Asmall, powdered sample of the solidified compound is packed into a capillary tube.

o The capillary tube is placed in a temperature-controlled block or bath within a melting point
apparatus equipped with a cryostat.

o The temperature is slowly decreased until the sample solidifies completely.
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e The temperature is then slowly raised at a controlled rate (e.g., 1-2 °C per minute).

e The temperature at which the first signs of melting are observed and the temperature at
which the entire sample becomes a clear liquid are recorded. The range between these two
temperatures is the melting range.

Boiling Point Determination (Distillation Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology:
o Asample of the liquid is placed in a distillation flask.

e The flask is connected to a condenser and a collection flask. A thermometer is positioned so
that the bulb is just below the side arm of the flask, ensuring it measures the temperature of
the vapor as it passes into the condenser.

e The flask is heated gently.

e The temperature is recorded when the liquid begins to boil and a steady stream of
condensate is collected. This temperature is the boiling point at the recorded atmospheric
pressure.

« |If decomposition is observed (e.g., charring, gas evolution) before a stable boiling point is
reached, this is noted.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for determining the key physical
properties of a chemical compound like dimethyltin dineodecanoate.
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Physical Property Analysis Workflow
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Caption: Workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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